Tetradymol

• CAS RN: 52279-13-7
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: (4aR,5S,8aS)-3,4a,5-trimethyl-4,5,6,7,8,9-hexahydrobenzo[f][1]benzofuran-8a-ol
• InChI: InChI=1S/C15H22O2/c1-10-9-17-13-8-15(16)6-4-5-11(2)14(15,3)7-12(10)13/h9,11,16H,4-8H2,1-3H3/t11-,14+,15-/m0/s1
• InChI Key: YGPYHQDJFQOKLN-GLQYFDAESA-N
• Isomeric SMILES: C[C@H]1CCC[C@]2([C@@]1(CC3=C(C2)OC=C3C)C)O
• SMILES: CC1CCCC2(C1(CC3=C(C2)OC=C3C)C)O
• synonyms: tetradymol

Description

Tetradymol is a sesquiterpenoid.

Scientific Research Applications

Photodynamic Therapy Applications

Tetradymol, known as Temoporfin or mTHPC, has been extensively studied for its applications in photodynamic therapy (PDT), particularly for cancer treatment. Research indicates that Temoporfin is highly potent and effective in PDT, showing significant anti-tumor activity in various studies:

• Temoporfin in Cancer Treatment

  Temoporfin is utilized in the medicinal product Foscan® for the palliative treatment of head and neck cancer. It has been subject to extensive research, covering its chemistry, biochemistry, pharmacology, and clinical applications in PDT (Wiehe & Senge, 2022).

• Tumor Selectivity

  Studies demonstrate Temoporfin's ability to selectively target tumor tissue in a murine tumor model, showing rapid biodistribution and clearance from the bloodstream, which is crucial for effective PDT (Svensson et al., 2007).

• Topical Application for Skin Malignancies

  Temoporfin has also been studied for its topical application in treating nonpigmented skin malignancies. This form of administration showed high tumor selectivity and effective photodynamic therapy outcomes (Bendsøe et al., 2007).

Pharmacokinetics and Cellular Studies

In-depth studies of Temoporfin's pharmacokinetics and cellular interactions have been conducted to better understand its mechanism of action and efficacy in PDT:

• Pharmacodynamics in Cancer Cells

  Research on Temoporfin's pharmacodynamics in cancer cells indicates its effectiveness in inhibiting tumor cell proliferation. These studies offer insights into its different effects on parts of the cell cycle (Lin et al., 2011).

• Subcellular Localization and Photodamaging Effect

  Temoporfin shows a higher cytotoxic effect compared to other photosensitizers, with studies revealing its accumulation in the cytoplasm and mitochondria, leading to effective cell photokilling (Yow et al., 2000).

Additional Applications

Beyond cancer treatment, Temoporfin has shown potential in other medical applications:

• Treatment of Oral Disease Pathogens

  Temoporfin has been explored for its efficacy against oral pathogens in the treatment of oral cancer and periodontal disease. It demonstrates a synergistic effect when combined with potassium iodide or antibacterial agents, enhancing its antimicrobial effectiveness (Shih et al., 2022).

• Synergy with Other Therapeutic Agents

  The combination of Temoporfin with other therapeutic agents has been shown to enhance its bactericidal effect, providing a potential application against a range of pathogens (Shih et al., 2022).